Cas no 1198-99-8 (3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 1198-99-8
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD31657237
• CID: 204028
• PubChem ID: 135456618
• Update Time: 2025-04-19

3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-3-yl)-1,2,4-oxadiazol-5(4H)-one
• 1,2,4-Oxadiazol-5(2H)-one,3-(3-pyridinyl)-
• 3-pyridin-3-yl-2H-1,2,4-oxadiazol-5-one
• 3-PYRIDIN-3-YL-4H-[1,2,4]OXADIAZOL-5-ONE
• 3-pyridin-3-yl-1,2,4-oxadiazol-5(2H)-one
• 1,2,4-Oxadiazol-5(2H)-one, 3-(3-pyridinyl)-
• 3-pyridin-3-yl-4H-1,2,4-oxadiazol-5-one
• DTXSID10152600
• W12353
• BAA19899
• AKOS037646024
• J-513089
• MFCD12815751
• CID 470280
• AS-65854
• CS-0038674
• 3-(pyridin-3-yl)-2,5-dihydro-1,2,4-oxadiazol-5-one
• 3-Pyridin-3-yl-[1,2,4]oxadiazol-5-ol
• Z685594020
• SCHEMBL9771856
• CHEMBL290940
• 1198-99-8
• AKOS010212256
• 3-(3-pyridyl)-4H-1,2,4-oxadiazol-5-one
• 3-(pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• EN300-61714
• DB-348459
• 3-(PYRIDIN-3-YL)-2H-1,2,4-OXADIAZOL-5-ONE
• 3-(PYRIDIN-3-YL)-4H-1,2,4-OXADIAZOL-5-ONE
• 3-Pyridin-3-yl-4H-1,2,4oxadiazol-5-one
• 3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• MDL： MFCD31657237
• Inchi： 1S/C7H5N3O2/c11-7-9-6(10-12-7)5-2-1-3-8-4-5/h1-4H,(H,9,10,11)
• InChI Key： XSSFIDOWUWMEBD-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=NC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.4

Experimental Properties

• Density: 1.53
• Boiling Point: 267.9°Cat760mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.702
• PSA: 63.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives